(+/-)-CITRAMALIC ACID SODIUM SALT

• CAS No.: 102601-31-0
• Product Name: (+/-)-CITRAMALIC ACID SODIUM SALT
• Molecular Formula: C5H8O5
• Molecular Weight: 148.11 g/mol
• IUPAC Name: 2-hydroxy-2-methylbutanedioic acid
• Standard InChI: InChI=1S/C5H8O5/c1-5(10,4(8)9)2-3(6)7/h10H,2H2,1H3,(H,6,7)(H,8,9)
• Standard InChIKey: XFTRTWQBIOMVPK-UHFFFAOYSA-N
• SMILES: CC(CC(=O)O)(C(=O)O)O
• Canonical SMILES: CC(CC(=O)O)(C(=O)O)O
• Melting Point: 107-111°C
• Physical Description: Solid
• Description: Citramalic acid is a 2-hydroxydicarboxylic acid that is malic acid (hydroxysuccinic acid) in which the hydrogen at position 2 is substituted by a methyl group. It has a role as a human metabolite, a plant metabolite and an algal metabolite. It is a 2-hydroxydicarboxylic acid and a 3-hydroxy carboxylic acid. It derives from a succinic acid. It is a conjugate acid of a citramalate(2-).; 2-Hydroxy-2-methylbutanedioic acid, also known as citramalate or alpha-hydroxypyrotartaric acid, belongs to the class of organic compounds known as hydroxy fatty acids. These are fatty acids in which the chain bears a hydroxyl group. 2-Hydroxy-2-methylbutanedioic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). 2-Hydroxy-2-methylbutanedioic acid has been primarily detected in saliva, feces, urine, and blood. Within the cell, 2-hydroxy-2-methylbutanedioic acid is primarily located in the cytoplasm and adiposome. 2-Hydroxy-2-methylbutanedioic acid exists in all eukaryotes, ranging from yeast to humans. 2-Hydroxy-2-methylbutanedioic acid can be biosynthesized from succinic acid. Outside of the human body, 2-hydroxy-2-methylbutanedioic acid can be found in pomes. This makes 2-hydroxy-2-methylbutanedioic acid a potential biomarker for the consumption of this food product.
• Synonyms: alpha-methylmalate; citramalate; citramalate, (+-)-isomer; citramalate, (R)-isomer; citramalate, (S)-isomer; citramalic acid
• PubChem Compound: 1081
• Last Modified: Nov 11 2021